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Compound of Interest

Compound Name: GalNac-L96

Cat. No.: B10857034 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This document provides crucial safety and logistical information for the handling and disposal

of GalNac-L96. Adherence to these procedural guidelines is essential for ensuring a safe

laboratory environment and the integrity of your research. GalNac-L96 is a triantennary N-

acetylgalactosamine (GalNAc) ligand utilized in the synthesis of siRNA-GalNAc conjugates for

targeted gene silencing research.[1] While specific quantitative exposure limits have not been

established, the available safety data indicates that this compound should be handled as a

hazardous substance.

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with GalNac-L96 are skin and eye irritation.[2] Therefore,

appropriate personal protective equipment is mandatory to prevent accidental exposure.
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Hazard
Classification

Description
GHS
Pictogram

Signal Word
Hazard
Statements

Skin Irritation
Causes skin

irritation
GHS07 Warning

H315: Causes

skin irritation

Eye Irritation
Causes serious

eye irritation
GHS07 Warning

H319: Causes

serious eye

irritation

Acute Oral

Toxicity

Harmful if

swallowed
- -

H302: Harmful if

swallowed

Aquatic Toxicity

Very toxic to

aquatic life with

long lasting

effects

- -

H410: Very toxic

to aquatic life

with long lasting

"effects"
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PPE Category Item
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

chemically resistant gloves

should be worn at all times

when handling GalNac-L96 in

solid or solution form. Discard

gloves immediately after

handling the compound or if

they become contaminated.

Eye and Face Protection
Safety glasses with side

shields or goggles

To protect against splashes or

airborne particles, safety

glasses with side shields or

chemical safety goggles are

required. A face shield may be

necessary for procedures with

a higher risk of splashing.

Skin and Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect

personal clothing from

contamination.

Respiratory Protection Not generally required

Respiratory protection is not

typically necessary when

handling small quantities in a

well-ventilated area. If aerosols

may be generated, a risk

assessment should be

conducted to determine if a

respirator is needed.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Reconstitution:
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Engineering Controls: All handling of solid GalNac-L96 and preparation of stock solutions

should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood

to minimize inhalation risk.

Solvent Selection: GalNac-L96 is supplied as a solid.[1] A stock solution can be prepared by

dissolving it in an appropriate solvent such as ethanol or DMSO, which should be purged

with an inert gas.[1]

Dissolving the Compound: When dissolving, introduce the solvent slowly to the vial

containing the solid GalNac-L96 to avoid generating dust.

Aqueous Solutions: For biological experiments, further dilutions into aqueous buffers or

isotonic saline should be performed.[1] Be aware that organic solvents can have

physiological effects at low concentrations.

2. Experimental Use:

Avoid Contamination: Use dedicated equipment (pipettes, tubes, etc.) when working with

GalNac-L96 to prevent cross-contamination of other experiments.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the compound, even if gloves were worn.

Spill Management: In the event of a small spill, decontaminate the area using an appropriate

method (see Decontamination Procedures). For larger spills, evacuate the area and follow

your institution's emergency procedures.

3. Storage:

Solid Form: Store solid GalNac-L96 at -20°C.

Stock Solutions: The storage conditions for stock solutions will depend on the solvent used.

It is generally recommended to store solutions at -20°C or -80°C and to minimize freeze-

thaw cycles. Aqueous solutions are not recommended for storage for more than one day.
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Proper disposal of GalNac-L96 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Unused solid GalNac-L96, contaminated gloves, pipette tips, and other

disposable materials should be collected in a designated, clearly labeled hazardous waste

container.

Liquid Waste: Unused solutions of GalNac-L96 and contaminated solvents should be

collected in a separate, labeled hazardous liquid waste container. Do not pour GalNac-L96
solutions down the drain.

Disposal Method:

All waste containing GalNac-L96 must be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of chemical waste. Consult

with your institution's Environmental Health and Safety (EHS) department for specific

guidance on disposal procedures.

Decontamination Procedures
Surfaces and equipment contaminated with GalNac-L96 or other oligonucleotides should be

decontaminated to prevent cross-contamination and accidental exposure.

Recommended Decontamination Agents:

Sodium Hypochlorite Solutions: Solutions of sodium hypochlorite (bleach) have been shown

to be effective in decontaminating surfaces from nucleic acids. A freshly prepared 10%

bleach solution (0.5-0.6% sodium hypochlorite) is a common recommendation.

Commercial Decontamination Reagents: Several commercially available reagents are

specifically designed for the removal of nucleic acid contamination.

Decontamination Steps:

Initial Cleaning: Remove any visible solid or liquid contamination with an absorbent material.
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Apply Decontaminant: Liberally apply the chosen decontamination solution to the

contaminated surface and allow for a sufficient contact time (e.g., 10-15 minutes).

Wipe and Rinse: Wipe the area with fresh absorbent material. For bleach solutions, it is good

practice to follow with a water or 70% ethanol rinse to remove any corrosive residue.

Dispose of Cleaning Materials: All materials used for decontamination should be disposed of

as hazardous waste.
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Workflow for Handling GalNac-L96
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Caption: A flowchart outlining the key steps for the safe handling of GalNac-L96.
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Disposal Workflow for GalNac-L96 Waste

Disposal Workflow for GalNac-L96 Waste

Waste Generation

Segregation

Final Disposal

Contaminated Solid Waste
(Gloves, Tips, etc.)

Designated Hazardous
Solid Waste Container

Contaminated Liquid Waste
(Solutions, Solvents)

Designated Hazardous
Liquid Waste Container

Consult Institutional EHS

Follow Local/State/Federal
Regulations

Click to download full resolution via product page

Caption: A diagram illustrating the correct procedure for the disposal of waste contaminated

with GalNac-L96.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling GalNac-L96]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857034#personal-protective-equipment-for-
handling-galnac-l96]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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